Cas no 2891597-55-8 (methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate)

Methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate is a heterocyclic compound featuring a benzoxathiepine core with a chloro substituent at the 6-position and a methyl ester group at the 8-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The chloro and ester functional groups enhance reactivity, enabling further derivatization through nucleophilic substitution or hydrolysis. Its rigid bicyclic framework contributes to stability, making it suitable for use in multi-step synthesis. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in downstream processes.
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate structure
2891597-55-8 structure
Product Name:methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
CAS No:2891597-55-8
MF:C11H11ClO3S
MW:258.721241235733
CID:6777060
PubChem ID:168432859
Update Time:2026-03-12

methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2891597-55-8
    • PS-19418
    • methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
    • F93701
    • Inchi: 1S/C11H11ClO3S/c1-14-11(13)7-4-9(12)8-6-15-2-3-16-10(8)5-7/h4-5H,2-3,6H2,1H3
    • InChI Key: PUXFBWBECGLVIS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=CC2=C1COCCS2

Computed Properties

  • Exact Mass: 258.0117431g/mol
  • Monoisotopic Mass: 258.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.8Ų

methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR027OQA-500mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
500mg
$951.00 2025-02-13
Aaron
AR027OQA-1g
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
1g
$1427.00 2025-02-13
Aaron
AR027OQA-100mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
100mg
$343.00 2025-02-13
Aaron
AR027OQA-250mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
250mg
$571.00 2025-02-13
1PlusChem
1P027OHY-100mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
100mg
$329.00 2024-05-06
1PlusChem
1P027OHY-250mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
250mg
$551.00 2024-05-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBV1145-100mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
100mg
¥1978.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBV1145-250mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
250mg
¥3297.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBV1145-500mg
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
500mg
¥5494.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBV1145-1g
methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate
2891597-55-8 97%
1g
¥8244.0 2024-04-20

Additional information on methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate

Research Brief on Methyl 6-Chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate (CAS: 2891597-55-8)

Methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate (CAS: 2891597-55-8) is a synthetic compound of growing interest in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further pharmacological investigation. This research brief consolidates the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the benzoxathiepine class, characterized by a fused heterocyclic structure incorporating oxygen and sulfur atoms. Its unique scaffold has attracted attention for its potential to modulate biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent synthetic efforts have focused on optimizing the yield and purity of methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate, with advancements in catalytic methods and green chemistry approaches.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes implicated in neurodegenerative pathways. Preliminary data suggest its ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapeutics. However, comprehensive pharmacokinetic and toxicological profiles remain under investigation, with recent studies employing advanced analytical techniques such as LC-MS/MS to quantify its metabolism and distribution.

Structural-activity relationship (SAR) studies have begun to elucidate the importance of the chloro and carboxylate substituents in mediating biological interactions. Computational modeling has complemented these efforts, predicting binding affinities to putative protein targets. Notably, the compound's stability under physiological conditions has been a focus of recent research, with findings indicating reasonable half-life in simulated biological matrices.

Current challenges in the development of methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate include optimizing its selectivity and reducing potential off-target effects. Recent patent filings indicate growing commercial interest in this chemical entity, with applications ranging from pharmaceutical intermediates to potential lead compounds. Collaborative research initiatives are now exploring its derivatives to enhance therapeutic potential while maintaining favorable physicochemical properties.

Future research directions likely include expanded biological screening against diverse target panels, formulation development for enhanced bioavailability, and detailed mechanistic studies. The compound's versatility as a synthetic building block also suggests potential applications in materials science, though this remains an underexplored area. As investigations progress, methyl 6-chloro-3,5-dihydro-2H-4,1-benzoxathiepine-8-carboxylate may emerge as a valuable tool compound or therapeutic candidate in the coming years.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.